Cas no 56377-64-1 ( )

• Product Name: &nbsp
• CAS No: 56377-64-1
• MF: C₂₂H₂₈O₇
• MW: 404.453527450562
• CID: 945290
• PubChem ID: 5968359
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [(7Z,10E)-9-acetyloxy-6-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-4,5,9,11a-tetrahydro-3aH-cyclodeca[b]furan-4-yl] (E)-2-methylbut-2-enoate
• AC1NZNIJ
• Acetyldeoxytifructicin
• DEOXYTIFRUTICIN HM-2, ACETYL
• NSC329689
• NSC-329689
• DTXSID90421543
• 56377-64-1
•  

• Inchi： 1S/C22H28O7/c1-7-12(2)20(24)29-18-11-22(6,26)9-8-16(27-15(5)23)13(3)10-17-19(18)14(4)21(25)28-17/h7-10,16-19,26H,4,11H2,1-3,5-6H3/b9-8-,12-7+,13-10+
• InChI Key： ZEOMKAKQYBAFHV-QTDYAMHJSA-N
• SMILES： O1C(C(=C)C2C1C=C(C)C(C=CC(C)(CC2OC(/C(=C/C)/C)=O)O)OC(C)=O)=O |c:7,11|

Computed Properties

• Exact Mass: 404.18354
• Monoisotopic Mass: 404.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.13
• LogP: 2.55110